Cas no 29965-34-2 (p-Styrenesulfonic acid, ammonium salt, homopolymer)

• Product Name: p-Styrenesulfonic acid, ammonium salt, homopolymer
• CAS No: 29965-34-2
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• MDL: MFCD00804484
• CID: 287179
• PubChem ID: 87161906
• Update Time: 2025-06-09

p-Styrenesulfonic acid, ammonium salt, homopolymer Chemical and Physical Properties

Names and Identifiers

• p-Styrenesulfonic acid, ammonium salt, homopolymer
• azanium,4-ethenylbenzenesulfonate
• POLYSTYRENE SULFONATE, AMMONIUM SALT, APPROXMW 120,000
• PSS
• DTXSID90952387
• 4-Ethenylbenzene-1-sulfonic acid--ammonia (1/1)
• Azane;4-ethenylbenzenesulfonic acid
• 29965-34-2
• SCHEMBL814454

• MDL： MFCD00804484
• Inchi： 1S/C8H8O3S.H3N/c1-2-7-3-5-8(6-4-7)12(9,10)11;/h2-6H,1H2,(H,9,10,11);1H3
• InChI Key： WTSSRZUUXRDFPD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C=C)=CC=1)(=O)(=O)O.N

Computed Properties

• Exact Mass: 201.04596439g/mol
• Monoisotopic Mass: 201.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Color/Form: liquid
• Refractive Index: n20/D ~1.3961
• PH: 3-4 (25℃)
• Color/Form: 30 wt. % in H2O
• Solubility: Not available

p-Styrenesulfonic acid, ammonium salt, homopolymer Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on p-Styrenesulfonic acid, ammonium salt, homopolymer

Research Briefing on p-Styrenesulfonic Acid, Ammonium Salt, Homopolymer (CAS: 29965-34-2) and Its Applications in Chemical Biomedicine

In recent years, p-Styrenesulfonic acid, ammonium salt, homopolymer (CAS: 29965-34-2) has garnered significant attention in the field of chemical biomedicine due to its unique properties and versatile applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, characterization, and biomedical applications. The compound, a homopolymer of p-styrenesulfonic acid with an ammonium counterion, exhibits excellent water solubility, high charge density, and biocompatibility, making it a promising candidate for various biomedical and pharmaceutical applications.

Recent studies have explored the synthesis and optimization of p-Styrenesulfonic acid, ammonium salt, homopolymer, with a focus on improving its yield and purity. Advanced polymerization techniques, such as controlled radical polymerization (CRP), have been employed to achieve precise control over molecular weight and polydispersity. These advancements have enabled the production of homopolymers with tailored properties, which are critical for specific biomedical applications. Furthermore, characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy, gel permeation chromatography (GPC), and dynamic light scattering (DLS) have been utilized to confirm the structural integrity and physicochemical properties of the synthesized polymers.

One of the most promising applications of p-Styrenesulfonic acid, ammonium salt, homopolymer is in drug delivery systems. Its high charge density and ability to form polyelectrolyte complexes with oppositely charged molecules make it an ideal candidate for encapsulating and delivering therapeutic agents. Recent research has demonstrated its efficacy in enhancing the solubility and bioavailability of poorly water-soluble drugs, thereby improving their therapeutic outcomes. Additionally, its biocompatibility and low toxicity profile have been confirmed through in vitro and in vivo studies, further supporting its potential for clinical use.

Another area of interest is the use of this homopolymer in tissue engineering and regenerative medicine. Its ability to mimic the extracellular matrix (ECM) and support cell adhesion and proliferation has been investigated in various studies. For instance, researchers have incorporated p-Styrenesulfonic acid, ammonium salt, homopolymer into hydrogels and scaffolds to promote tissue regeneration. Preliminary results indicate that these materials can enhance cell viability and tissue integration, offering new possibilities for treating injuries and degenerative diseases.

In addition to its biomedical applications, p-Styrenesulfonic acid, ammonium salt, homopolymer has also been explored for its antimicrobial properties. Recent studies have shown that the polymer can disrupt bacterial cell membranes, leading to effective antimicrobial activity against a range of pathogens. This finding opens up new avenues for developing antimicrobial coatings and wound dressings to combat infections, particularly in hospital settings where antibiotic resistance is a growing concern.

Despite these promising developments, challenges remain in the large-scale production and commercialization of p-Styrenesulfonic acid, ammonium salt, homopolymer. Issues such as batch-to-batch variability, cost-effectiveness, and regulatory approval need to be addressed to fully realize its potential in the biomedical field. Future research should focus on optimizing synthesis protocols, scaling up production, and conducting comprehensive preclinical and clinical trials to evaluate its safety and efficacy.

In conclusion, p-Styrenesulfonic acid, ammonium salt, homopolymer (CAS: 29965-34-2) represents a versatile and promising material in chemical biomedicine. Its unique properties and wide-ranging applications make it a valuable tool for drug delivery, tissue engineering, and antimicrobial therapies. Continued research and development efforts will be essential to overcome existing challenges and unlock its full potential in improving human health.